![molecular formula C20H23NO4 B1226684 3-Pyridinecarboxylic acid [4-[heptoxy(oxo)methyl]phenyl] ester](/img/structure/B1226684.png)
3-Pyridinecarboxylic acid [4-[heptoxy(oxo)methyl]phenyl] ester
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Overview
Description
3-pyridinecarboxylic acid [4-[heptoxy(oxo)methyl]phenyl] ester is a benzoate ester.
Scientific Research Applications
Chemical Reactions and Properties
- Model Reactions with Glycidyl Phenyl Ether : The reactions of 3-pyridinecarboxylic acid with 2,3-epoxypropyl phenyl ether were studied, revealing two-step mechanisms involving pyridinium salt and ester formation, with the salt inducing an induction period (Hsu & Chen, 1990).
Thermal Behavior
- Thermal Decomposition of Derivatives : The thermal decomposition and stability of derivatives of 3-pyridinecarboxylic acid, including esters, were examined, highlighting stability up to fusion point and decomposition in several stages (Sikorska-Iwan & Modzelewska-Banachiewicz, 2005).
Synthesis and Structural Analysis
- Synthesis of Esters and Cardiotonic Activity : Research on the synthesis of esters of 5-cyano-1,6-dihydro-6-oxo-3- pyridinecarboxylic acids demonstrated their potential for positive inotropic activity (Mosti et al., 1992).
- X-Ray Powder Diffraction Data : X-ray powder diffraction data was reported for a compound that is an intermediate in the synthesis of apixaban, providing insight into the structure and purity of the compound (Wang et al., 2017).
Applications in Polymer Science
- Functionalization of Soluble Polystyrenes : Research on the functionalization of soluble polystyrenes with tri-n-butyltin carboxylates, utilizing esters of 3-pyridinecarboxylic acid, demonstrated a novel approach in polymer science (Dalil et al., 2000).
Crystal Structure and Coordination
- Structural Investigation of Triorganostannyl Esters : The structural investigation of triorganostannyl esters of 3-pyridinecarboxylic acid derivatives provided insights into their coordination to metal centers, affecting the photophysical properties and intermolecular interactions (Tzimopoulos et al., 2010).
properties
Molecular Formula |
C20H23NO4 |
---|---|
Molecular Weight |
341.4 g/mol |
IUPAC Name |
(4-heptoxycarbonylphenyl) pyridine-3-carboxylate |
InChI |
InChI=1S/C20H23NO4/c1-2-3-4-5-6-14-24-19(22)16-9-11-18(12-10-16)25-20(23)17-8-7-13-21-15-17/h7-13,15H,2-6,14H2,1H3 |
InChI Key |
QCHYILFGPLNBNY-UHFFFAOYSA-N |
SMILES |
CCCCCCCOC(=O)C1=CC=C(C=C1)OC(=O)C2=CN=CC=C2 |
Canonical SMILES |
CCCCCCCOC(=O)C1=CC=C(C=C1)OC(=O)C2=CN=CC=C2 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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